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Compound of Interest

Compound Name: Z-Arg-SBzl

Cat. No.: B8602584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Z-Arg-SBzl (Nα-Cbz-L-arginine

thiobenzyl ester), a chromogenic substrate widely utilized in the study of serine proteases,

particularly activated protein C (APC). This document details its chemical properties, safe

handling procedures, experimental protocols, and its role within the broader context of the

coagulation cascade and associated signaling pathways.

Chemical and Physical Properties
Z-Arg-SBzl is a synthetic peptide derivative that serves as a sensitive substrate for various

proteases. Its cleavage by an enzyme releases a thiobenzyl group, which can be detected

colorimetrically.
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Property Value Source

Molecular Formula C₂₁H₂₆N₄O₃S [1]

Molecular Weight 414.52 g/mol [1]

Appearance Solid [1]

CAS Number 88253-86-5 [1]

Solubility

≥47.6 mg/mL in DMSO≥49.1

mg/mL in EtOH≥104.2 mg/mL

in H₂O

[1]

Safety and Handling Precautions
While specific quantitative toxicity data such as LD50 values for Z-Arg-SBzl are not readily

available in the public domain, standard laboratory safety practices should be strictly adhered

to when handling this compound. For detailed and lot-specific safety information, always

consult the Material Safety Data Sheet (MSDS) provided by the manufacturer.

2.1. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a laboratory coat.

2.2. Handling and Storage

Storage: Store in a tightly sealed container in a dry and well-ventilated place. For long-term

storage, it is recommended to keep it desiccated at -20°C and protected from light.[2]

Handling: Avoid inhalation of dust. Avoid contact with skin and eyes. Use in a well-ventilated

area.

2.3. First Aid Measures
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If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Flush eyes with water as a precaution.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.

Experimental Protocols: Chromogenic Assay for
Activated Protein C (APC) Activity
Z-Arg-SBzl is a substrate for bovine and human activated protein C.[2][3][4] The following

protocol is a general guideline for a chromogenic assay to measure APC activity. This method

is based on the principle that APC cleaves Z-Arg-SBzl, releasing a thiol group that reacts with

a chromogenic agent like 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB), producing a colored

product that can be quantified spectrophotometrically.

3.1. Materials

Z-Arg-SBzl

Activated Protein C (APC), human or bovine

Assay Buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, pH 7.5)

5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) solution (in assay buffer)

96-well microplate

Microplate reader capable of measuring absorbance at 412 nm

3.2. Methodology

Prepare Reagents:

Dissolve Z-Arg-SBzl in the assay buffer to the desired stock concentration.
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Prepare a working solution of DTNB in the assay buffer.

Prepare serial dilutions of the APC standard in the assay buffer.

Assay Procedure:

To each well of a 96-well microplate, add the following in order:

Assay Buffer

DTNB solution

APC standard or sample

Initiate the reaction by adding the Z-Arg-SBzl solution to each well.

Immediately place the microplate in a plate reader and measure the change in absorbance

at 412 nm over time.

Data Analysis:

Calculate the rate of reaction (Vmax) from the linear portion of the absorbance versus time

plot.

Generate a standard curve by plotting the Vmax values of the APC standards against their

known concentrations.

Determine the concentration of APC in the unknown samples by interpolating their Vmax

values on the standard curve.

Experimental Workflow Diagram
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Click to download full resolution via product page

Caption: Workflow for a chromogenic assay using Z-Arg-SBzl.
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Role in Signaling Pathways: The Activated Protein C
Pathway
Activated protein C is a serine protease that plays a crucial role in the regulation of blood

coagulation and inflammation.[5][6] It functions as a natural anticoagulant by inactivating

Factors Va and VIIIa, thereby downregulating thrombin generation.[7] Z-Arg-SBzl, as a

substrate for APC, is a valuable tool for studying the activity of this enzyme and its role in the

coagulation cascade.

The protein C pathway is initiated when thrombin binds to thrombomodulin on the surface of

endothelial cells. This complex then activates protein C to APC.[8] APC, in turn, exerts its

anticoagulant effects. Furthermore, APC has been shown to have cytoprotective and anti-

inflammatory properties.[6][7]

Activated Protein C Anticoagulant Pathway
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Caption: The central role of Activated Protein C in the anticoagulant pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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